Cas no 1805157-67-8 (3-(Difluoromethyl)-2,6-diiodo-5-methylpyridine)

• Product Name: 3-(Difluoromethyl)-2,6-diiodo-5-methylpyridine
• CAS No: 1805157-67-8
• MF: C₇H₅F₂I₂N
• MW: 394.92705321312
• CID: 4851034
• Update Time: 2023-08-19

3-(Difluoromethyl)-2,6-diiodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-diiodo-5-methylpyridine

• Inchi： 1S/C7H5F2I2N/c1-3-2-4(5(8)9)7(11)12-6(3)10/h2,5H,1H3
• InChI Key： XMBSLTZIUZBVDJ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(C)=C(N=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9